Cas no 1256821-12-1 (5-(propan-2-yl)pyridin-3-amine)

• Product Name: 5-(propan-2-yl)pyridin-3-amine
• CAS No: 1256821-12-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD18256499
• CID: 1089141
• PubChem ID: 59135276
• Update Time: 2025-07-22

5-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Isopropylpyridin-3-amine
• 5-propan-2-ylpyridin-3-amine
• 5-(propan-2-yl)pyridin-3-amine
• CS-0154282
• RQMPOFFDYKRZQY-UHFFFAOYSA-N
• SCHEMBL573502
• 3-Pyridinamine, 5-(1-methylethyl)-
• MFCD18256499
• DS-6501
• EN300-203422
• GS2445
• 1256821-12-1
• DA-37233
• C72026
• SB75686
• DTXSID40731083
• AKOS015942731

• MDL： MFCD18256499
• Inchi： 1S/C8H12N2/c1-6(2)7-3-8(9)5-10-4-7/h3-6H,9H2,1-2H3
• InChI Key： RQMPOFFDYKRZQY-UHFFFAOYSA-N
• SMILES： N1C=C(C=C(C=1)C(C)C)N

Computed Properties

• Exact Mass: 136.100048391g/mol
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(propan-2-yl)pyridin-3-amine

Comprehensive Overview of 5-(propan-2-yl)pyridin-3-amine (CAS No. 1256821-12-1): Properties, Applications, and Industry Insights

5-(propan-2-yl)pyridin-3-amine, identified by its CAS No. 1256821-12-1, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This pyridine derivative features an isopropyl group at the 5-position and an amine at the 3-position, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, particularly in modulating kinase inhibitors and receptor-targeted therapies, aligning with the growing demand for precision medicine and small-molecule therapeutics.

Recent studies highlight the compound’s role in developing next-generation APIs (Active Pharmaceutical Ingredients), a hot topic in biopharma innovation. Researchers are exploring its potential in cancer immunotherapy and neurodegenerative disease treatments, addressing frequent search queries like "pyridine derivatives in drug design" or "amine-functionalized heterocycles." The compound’s lipophilic properties and hydrogen-bonding capacity enhance bioavailability, a critical factor in oral drug formulation—a key concern for pharmaceutical developers.

In agrochemicals, 5-(propan-2-yl)pyridin-3-amine serves as a precursor for crop protection agents, reflecting the industry’s shift toward sustainable pesticides. Its structural motifs are found in herbicides targeting enzyme inhibition pathways, resonating with searches for "eco-friendly agrochemical intermediates." Regulatory trends favoring low-toxicity compounds further drive its adoption, as evidenced by its inclusion in green chemistry initiatives.

Synthetic methodologies for this compound often involve cross-coupling reactions or reductive amination, techniques frequently discussed in organic chemistry forums. Optimizing its yield and purity is a recurring theme in process chemistry literature, with patents highlighting scalable routes under GMP conditions. Analytical characterization via HPLC-MS and NMR spectroscopy ensures compliance with ICH guidelines, a priority for quality-centric manufacturers.

The commercial landscape for CAS No. 1256821-12-1 is evolving, with suppliers emphasizing custom synthesis and bulk-scale production to meet R&D demands. Market analyses project growth tied to orphan drug development and biosimilar formulations, niches where pyridine amines play pivotal roles. Storage recommendations typically advise anhydrous conditions to preserve stability, a detail often queried by laboratory personnel.

Environmental and safety profiles of 5-(propan-2-yl)pyridin-3-amine adhere to REACH and OSHA standards, with SDS data emphasizing proper PPE protocols. Its low ecotoxicity aligns with ESG (Environmental, Social, Governance) metrics, a trending focus for investors screening sustainable chemistry stocks.

Future directions include exploring its enantioselective synthesis for chiral drug candidates, a frontier in asymmetric catalysis. Collaborative efforts between academia and industry aim to unlock its potential in RNA-targeting therapeutics, a field surging post-pandemic. As AI-driven molecular design accelerates, compounds like 1256821-12-1 are likely to feature in in-silico screening libraries, bridging computational and experimental workflows.